Cas no 2228324-41-0 (4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid)

• Product Name: 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid
• CAS No: 2228324-41-0
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6258769
• PubChem ID: 165832658
• Update Time: 2025-10-16

4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid
• EN300-1936011
• 2228324-41-0

• Inchi： 1S/C11H14BrNO3/c1-7(11(14)15)3-4-8-5-9(12)6-13-10(8)16-2/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PBMLAEFQGMPPFH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CCC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Additional information on 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid

Comprehensive Overview of 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid (CAS No. 2228324-41-0)

4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid (CAS No. 2228324-41-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and butanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its structural versatility and functional groups, which enable diverse chemical modifications.

The growing demand for heterocyclic compounds in drug discovery has propelled the relevance of 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid. Its brominated pyridine core is a key feature, often exploited in cross-coupling reactions, a hot topic in modern synthetic chemistry. With the rise of AI-driven drug design and high-throughput screening, this compound's role in optimizing lead molecules has become even more pronounced. Questions like "How to synthesize 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid?" or "What are the applications of brominated pyridines in medicinal chemistry?" are frequently searched, reflecting its industrial and academic importance.

From a biochemical perspective, the methoxy and carboxylic acid groups in this compound enhance its solubility and binding affinity, making it a candidate for targeting enzymes or receptors. Recent studies highlight its potential in developing anti-inflammatory agents or kinase inhibitors, aligning with the current focus on precision medicine. The compound's CAS No. 2228324-41-0 is often referenced in patent literature, underscoring its commercial value.

Environmental and regulatory considerations also play a role in its usage. While not classified as hazardous, its bromine component necessitates careful handling to align with green chemistry principles. Searches for "sustainable synthesis of bromopyridines" or "eco-friendly derivatives of 2-methylbutanoic acid" reflect this trend. Analytical techniques like HPLC and NMR are routinely employed to characterize this compound, ensuring purity for research applications.

In summary, 4-(5-bromo-2-methoxypyridin-3-yl)-2-methylbutanoic acid (CAS No. 2228324-41-0) exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability to structure-activity relationship (SAR) studies and compatibility with catalyzed reactions position it as a valuable tool for innovators addressing global health and agricultural challenges.